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Compound of Interest

Compound Name: CPX

Cat. No.: B1192507

Mechanism of Action

Both ciprofloxacin and levofloxacin are fluoroquinolone antibiotics that exhibit bactericidal
activity by inhibiting essential bacterial enzymes involved in DNA replication.[1][2] Their primary
targets are DNA gyrase (a type Il topoisomerase) and topoisomerase IV.[3][4][5]

e In Gram-negative bacteria, the primary target is typically DNA gyrase.[5]
e In Gram-positive bacteria, topoisomerase 1V is often the preferential target.[5]

Inhibition of these enzymes stabilizes the enzyme-DNA complex, leading to breaks in the DNA
strands that block DNA replication and transcription.[3][4] This triggers a cascade of events,
including the SOS response, which, if overwhelmed by the extent of DNA damage, results in
bacterial cell death.[4][6]
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MIC Determination Workflow

Prepare Serial Dilutions Prepare_Standard|zed
Bacterial Inoculum

of Ciprofloxacin & Levofloxacin (~5x10%5 CFU/mL)

i i

Inoculate Microtiter Plate Wells
(Each with a different antibiotic concentration)

'

Incubate at 35-37°C
for 16-20 hours

l

Visually Inspect for Turbidity
(Bacterial Growth)

l

Determine MIC:
Lowest concentration with
no visible growth
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Time-Kill Assay Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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